1-[3-(Benzotriazol-1-yl)-1,3-dimethoxypropyl]benzotriazole

• IUPAC Name: 1-[3-(benzotriazol-1-yl)-1,3-dimethoxypropyl]benzotriazole
• InChI: InChI=1S/C17H18N6O2/c1-24-16(22-14-9-5-3-7-12(14)18-20-22)11-17(25-2)23-15-10-6-4-8-13(15)19-21-23/h3-10,16-17H,11H2,1-2H3
• InChI Key: RXQRKOYGDKYFNW-UHFFFAOYSA-N
• Canonical SMILES: COC(CC(N1C2=CC=CC=C2N=N1)OC)N3C4=CC=CC=C4N=N3
• Molecular Formula: C17H18N6O2
• Molecular Weight: 338.4 g/mol

Description

Benzotriazole is a heterocyclic compound with the chemical formula C6H5N3. Its five-membered ring contains three consecutive nitrogen atoms. This bicyclic compound may be viewed as fused rings of the aromatic compounds benzene and triazole.

Synthesis Analysis

The synthesis of benzotriazole involves the reaction of o-phenylenediamine, sodium nitrite, and acetic acid. The conversion proceeds via diazotization of one of the amine groups.

Molecular Structure Analysis

Benzotriazole features two fused rings. Its five-membered ring can in principle exist as tautomers A and B. Various structural analyses with UV, IR, and 1H-NMR spectra indicate that tautomer A is dominant.

Chemical Reactions Analysis

Benzotriazole is known to behave as an excellent leaving group, an electron-donating or an electron-withdrawing group, an anion precursor, and a radical precursor. It confers unique physicochemical properties to its immediate vicinity on various molecular scaffolds.

Physical And Chemical Properties Analysis

Benzotriazole is a white solid with a melting point of 100 °C, a boiling point of 350 °C, a density of 1.36 g/mL, and is soluble in water.

Mechanism of Action

Benzotriazole can act either as an acid or base, it can also bind to other species, utilizing the lone pair electrons. Applying this property, the BTA can form a stable coordination compound on a copper surface and behave as a corrosion inhibitor.

Safety and Hazards

Benzotriazole is considered hazardous. It is harmful if swallowed and causes serious eye irritation.

Future Directions

Benzotriazole methodology has grown from an obscure level to very high popularity, since benzotriazole can easily be introduced into a molecule by a variety of reactions, activates it toward numerous transformations, is sufficiently stable during the course of reactions, and finally can easily be removed at the end of the reaction sequence.